Levetiracetam Impurity D

• CAS No.: 103765-01-1
• Product Name: Levetiracetam Impurity D
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: (2R)-2-(2-oxopyrrolidin-1-yl)butanamide
• Standard InChI: InChI=1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)/t6-/m1/s1
• Standard InChIKey: HPHUVLMMVZITSG-ZCFIWIBFSA-N
• Isomeric SMILES: CC[C@H](C(=O)N)N1CCCC1=O
• SMILES: CCC(C(=O)N)N1CCCC1=O
• Canonical SMILES: CCC(C(=O)N)N1CCCC1=O
• Physical Description: Solid
• Description: Levetiracetam, also known as keppra or ucb L060, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Levetiracetam is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Levetiracetam has been detected in multiple biofluids, such as urine and blood. Within the cell, levetiracetam is primarily located in the cytoplasm. Levetiracetam is a potentially toxic compound.; A pyrrolidinone and acetamide derivative that is used primarily for the treatment of SEIZURES and some movement disorders, and as a nootropic agent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 2.98e+02 g/L
• Synonyms: alpha ethyl 2 oxo 1 Pyrrolidineacetamide; alpha-ethyl-2-oxo-1-pyrrolidineacetamide; etiracetam; Etiracetam, (R)-; Etiracetam, R isomer; etiracetam, R-isomer; Etiracetam, S isomer; etiracetam, S-isomer; Keppra; levetiracetam; R-isomer Etiracetam; S-isomer Etiracetam; UCB 6474; ucb L059; ucb L060; UCB-6474; ucb-L059; ucb-L060; UCB6474; UcbL060
• PubChem Compound: 441341
• Last Modified: Nov 11 2021